Cas no 63297-06-3 (2H-benzo[e]benzotriazole;2,4,6-trinitrophenol)

• Product Name: 2H-benzo[e]benzotriazole;2,4,6-trinitrophenol
• CAS No: 63297-06-3
• MF: C₁₆H₁₀N₆O₇
• MW: 398.286602497101
• CID: 2790299
• PubChem ID: 71372986
• Update Time: 2025-04-21

2H-benzo[e]benzotriazole;2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00795828
• 2,4,6-Trinitrophenol--2H-naphtho[1,2-d][1,2,3]triazole (1/1)
• 63297-06-3
• 2H-benzo[e]benzotriazole;2,4,6-trinitrophenol

• Inchi： 1S/C10H7N3.C6H3N3O7/c1-2-4-8-7(3-1)5-6-9-10(8)12-13-11-9;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-6H,(H,11,12,13);1-2,10H
• InChI Key： NDABXHNFCGDCRU-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1=C2C(C=CC3C=CC=CC=32)=NN1

Computed Properties

• Exact Mass: 398.06109668Da
• Monoisotopic Mass: 398.06109668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199Ų